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Compound of Interest

Compound Name: AN7602

CAS No.: 2803552-55-6

Cat. No.: B13688822

Get Quote

Introduction

The FAN7602 series, including the FAN7602B and FAN7602C, are green current-mode Pulse

Width Modulation (PWM) controllers designed for off-line power adapter applications, including

LCD monitor power supplies.[1][2][3][4] These controllers integrate a high-voltage startup

switch and feature a burst-mode operation to minimize standby power consumption.[1][2][4]

Key features include fixed-frequency operation (typically 65kHz) with frequency modulation to

reduce EMI, various protection functions, and a soft-start mechanism to prevent output voltage

overshoot.[2][5][6][7]

Typical Application Circuit: Flyback Converter
In a typical LCD monitor power supply, the FAN7602 is utilized in a flyback converter topology.

This configuration is well-suited for the power levels required by LCD monitors and provides

input-to-output isolation.

A representative schematic is shown in the datasheets for the FAN7602 series. The core of the

power supply consists of the FAN7602 controller, a power MOSFET, a transformer, and output

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13688822#bc-rfq
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#application-notes-for-fan7602-in-lcd-monitor-power-supplies
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#application-notes-for-fan7602-in-lcd-monitor-power-supplies
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#application-notes-for-fan7602-in-lcd-monitor-power-supplies
http://xn----ctbgeuhdtdb2b.xn--p1ai/cfiles/market/5728/1600225240.pdf
https://www.mouser.com/datasheet/2/149/FAN7602B-92356.pdf
https://www.alldatasheet.com/datasheet-pdf/pdf/138671/FAIRCHILD/FAN7602.html
https://www.alldatasheet.com/datasheet-pdf/pdf/395734/FAIRCHILD/FAN7602C.html
http://xn----ctbgeuhdtdb2b.xn--p1ai/cfiles/market/5728/1600225240.pdf
https://www.mouser.com/datasheet/2/149/FAN7602B-92356.pdf
https://www.alldatasheet.com/datasheet-pdf/pdf/395734/FAIRCHILD/FAN7602C.html
https://www.mouser.com/datasheet/2/149/FAN7602B-92356.pdf
https://www.scribd.com/document/354280447/FAN7602-datasheet-pdf
https://www.scribd.com/document/100326159/FAN7602-Green-Current-Mode-PWM-Controller-Fairchild-Semiconductor
https://www.scribd.com/document/66775042/FAN7602-U2-SMD
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#application-notes-for-fan7602-in-lcd-monitor-power-supplies
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#application-notes-for-fan7602-in-lcd-monitor-power-supplies
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#application-notes-for-fan7602-in-lcd-monitor-power-supplies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


rectification and filtering components. The controller's internal high-voltage startup switch

facilitates the initial power-up sequence directly from the rectified AC line voltage.[6][8]

Circuit Components and Functionality:

FAN7602 Controller: The central control unit that generates the PWM signal to drive the

external power MOSFET. It incorporates control logic, protection circuits, and a gate driver.

Vstr (Startup Pin): This pin is connected to the high-voltage DC bus and supplies the initial

current to charge the VCC capacitor.[1][2][9] After startup, an internal JFET is turned off to

reduce power loss.[1][2][9]

VCC (Supply Voltage Pin): This pin provides power to the IC. An external capacitor is

connected to this pin to store energy. Once the power supply is operational, VCC is typically

supplied by an auxiliary winding on the transformer.

GND (Ground Pin): The ground reference for the controller. Proper separation of signal and

power grounds is crucial for stable operation.[1][2][9]

OUT (Gate Drive Output Pin): This pin provides the PWM signal to the gate of the external

power MOSFET. The driver is designed to source and sink sufficient current to efficiently

switch the MOSFET.[1][2][9]

CS/FB (Current Sense and Feedback Pin): This multi-function pin is used for current sensing

of the power MOSFET for current-mode control and overcurrent protection. It also receives

feedback from the output to regulate the output voltage.[1][2][9]

LUVP (Line Under-Voltage Protection Pin): This pin is used to detect if the input line voltage

is below a safe operating level.[1][2][9]

Latch/Plimit (Latch Protection and Power Limit Pin): This pin serves a dual purpose. It can be

used to implement latching protection, such as overvoltage protection, and to set a power

limit for the converter.[1][2][9]
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While specific experimental protocols for drug development are not applicable to this electronic

component, the following outlines a general testing procedure for validating the performance of

a FAN7602-based power supply in a research or development setting.

Objective: To verify the operational characteristics and protection features of a FAN7602-based

flyback converter for an LCD monitor.

Materials:

Assembled power supply unit with the FAN7602 controller.

Variable AC power source.

Electronic load.

Oscilloscope with voltage and current probes.

Digital multimeters.

Power analyzer.

Methodology:

Startup and Soft-Start Verification:

Apply the minimum rated input AC voltage.

Connect the electronic load set to a light load condition.

Using an oscilloscope, monitor the VCC voltage and the output voltage upon startup.

Observe the gradual rise of the output voltage, confirming the soft-start operation which

prevents overshoot.

Line and Load Regulation:

Set the input voltage to its nominal value (e.g., 120 VAC or 230 VAC).
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Vary the electronic load from no-load to full-load and measure the output voltage at each

step. Calculate the load regulation.

Set the electronic load to a constant value (e.g., half-load).

Vary the input AC voltage from its minimum to maximum rated values and measure the

output voltage. Calculate the line regulation.

Efficiency Measurement:

Connect the power analyzer to the input and a multimeter and electronic load to the

output.

Operate the power supply at various load conditions (e.g., 25%, 50%, 75%, 100% of full

load).

Record the input power and output power at each point and calculate the efficiency.

Protection Feature Testing:

Overload Protection (OLP): Gradually increase the load current beyond the maximum

rated value. Monitor the output voltage and switching waveform to confirm that the

controller enters a protective shutdown or hiccup mode.

Line Under-Voltage Protection (LUVP): Slowly decrease the input AC voltage below the

specified minimum. Verify that the controller shuts down.

Latch Protection: If an external circuit for overvoltage protection is implemented on the

Latch/Plimit pin, induce an overvoltage condition on the output and confirm that the

controller latches off. To reset, the VCC voltage must be lowered below 5V.[2]

Quantitative Data
The following table summarizes key electrical characteristics of the FAN7602 series, compiled

from the manufacturer's datasheets.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.mouser.com/datasheet/2/149/FAN7602B-92356.pdf
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#application-notes-for-fan7602-in-lcd-monitor-power-supplies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
FAN7602/FAN7602
B

FAN7602C Unit

Operating Frequency 65 (Fixed)[2][5][10]
Random

Fluctuation[1][4]
kHz

VCC Start Threshold

Voltage
12 12 V

VCC UVLO

Hysteresis
4 4 V

Operating Supply

Current
1 (Typical)[2][10] 1 (Typical) mA

Soft-Start Time 10[2][5][10] 10 ms

OUT Peak Sourcing

Current
450 450 mA

OUT Peak Sinking

Current
600 600 mA

Latch Protection

Voltage
4 4 V

OVP (VCC) 19 19 V

Signaling and Functional Diagram
The following diagram illustrates the internal functional blocks of the FAN7602 controller and

their interconnections.
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Caption: Functional block diagram of the FAN7602 PWM controller.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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